N-(2-ethoxyphenyl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C20H18FN3O3/c1-2-27-18-9-4-3-8-16(18)22-20(26)17-10-11-19(25)24(23-17)13-14-6-5-7-15(21)12-14/h3-12H,2,13H2,1H3,(H,22,26)
• InChI Key: JISIBOBSVBCJSE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=NN(C(=O)C=C2)CC3=CC(=CC=C3)F
• Molecular Formula: C20H18FN3O3
• Molecular Weight: 367.4 g/mol

Description

N-(2-ethoxyphenyl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of pyridazine derivatives, which have shown promising results in various biological assays.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds with similar structural features have been synthesized and evaluated for their antimicrobial activities. For instance, derivatives of semicarbazone and thiazolidinones, which share some structural similarities with the target compound, have been studied for their potential antibacterial and antifungal properties. These studies involve the synthesis of novel compounds followed by evaluation against a range of microbial strains, highlighting the role of specific functional groups in enhancing activity (M. Ahsan et al., 2016; N. Patel & S. D. Patel, 2010).

Cytotoxic and Antitumor Activities

The compound's related structures have also been explored for their cytotoxic and antitumor activities. Research in this area focuses on the design, synthesis, and evaluation of compounds on various cancer cell lines, aiming to discover novel therapies for cancer treatment. The structure-activity relationship (SAR) studies help in understanding how modifications in the molecule impact its biological activity (Ashraf S. Hassan et al., 2014).

Drug Metabolism and Pharmacokinetics (DMPK) Studies

Compounds with a similar structural framework are subjects of DMPK studies to understand their metabolic fate, bioavailability, and potential interactions within biological systems. These studies are crucial in drug development, providing insights into the compound's behavior in vivo, which is essential for optimizing pharmacological properties (E. Monteagudo et al., 2007).

Enzyme Inhibition Studies

Research into compounds with similar features often includes investigating their potential as enzyme inhibitors, which can lead to therapeutic applications in treating various diseases. By targeting specific enzymes within biological pathways, these compounds can modulate physiological processes, offering a strategy for developing new drugs (M. Saleem et al., 2018).